Cas no 2229019-19-4 (3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine)

• Product Name: 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine
• CAS No: 2229019-19-4
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5815063
• PubChem ID: 165699588
• Update Time: 2025-10-31

3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine
• 3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]morpholine
• EN300-1776738
• 2229019-19-4

• Inchi： 1S/C11H19N3O/c1-9(2)7-14-5-3-10(13-14)11-8-15-6-4-12-11/h3,5,9,11-12H,4,6-8H2,1-2H3
• InChI Key： MWGCCJQZOMGWES-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CN(CC(C)C)N=2)C1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine

Introduction to 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine (CAS No. 2229019-19-4)

3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2229019-19-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and morpholine classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule combines a pyrazole ring with a morpholine moiety, linked through a propyl chain, which contributes to its unique chemical and pharmacological properties.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. In contrast, the morpholine group, characterized by an oxygen atom incorporated into a six-membered ring containing two nitrogen atoms, is widely recognized for its role in enhancing drug solubility and bioavailability. The combination of these two functional groups in 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine suggests potential synergistic effects that could be exploited in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies indicate that the 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine scaffold may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are critical in signal transduction pathways associated with diseases like cancer and neurodegeneration. The propyl substituent at the 1-position of the pyrazole ring is particularly noteworthy, as it may modulate the compound's solubility and metabolic stability.

In vitro studies have demonstrated promising results regarding the pharmacological profile of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine. For instance, preliminary assays suggest that this compound can inhibit the growth of certain cancer cell lines by disrupting key cellular processes such as proliferation and apoptosis. Additionally, its interaction with membrane receptors has been explored, revealing potential applications in treating neurological disorders where receptor modulation is essential.

The morpholine moiety in 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine plays a crucial role in enhancing pharmacokinetic properties. Morpholine derivatives are often employed in drug development due to their ability to improve oral bioavailability and reduce toxicity. This feature makes 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine an attractive candidate for further investigation as a lead compound in medicinal chemistry.

Recent research has also highlighted the importance of structure-based drug design in optimizing the activity of heterocyclic compounds like 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine. High-throughput screening (HTS) techniques combined with crystallographic studies have provided valuable insights into how modifications at specific positions within the molecule can enhance binding affinity to target proteins. For example, variations at the 5-position of the pyrazole ring have been shown to significantly influence enzyme inhibition kinetics.

The synthesis of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These advances in synthetic chemistry have made it feasible to produce analogs of this compound for structural diversification and activity-based screening.

One of the most compelling aspects of 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine is its potential for developing novel therapeutic agents with reduced side effects compared to existing treatments. By leveraging computational tools to predict metabolic pathways and toxicological profiles, researchers can design derivatives that minimize off-target interactions while maintaining efficacy. This approach aligns with contemporary trends in personalized medicine, where compounds are tailored to individual patient needs based on genetic and biochemical profiles.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development process for compounds like 3-1-(2-methylpropyl)-1H-pyrazol-3-ylmorpholine. These algorithms can analyze vast datasets to identify promising scaffolds based on structural features correlated with biological activity. Such innovations are transforming how new drugs are designed, making it possible to rapidly screen large libraries of compounds for potential therapeutic applications.

In conclusion,3-1-(2-methylpropyl)-1H-pyrazol-3-ylolmorpholine (CAS No. 2229090¹⁹-194) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of computational modeling, synthetic chemistry innovations, and machine learning tools continues to drive progress in developing next-generation therapeutics based on this scaffold.